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Compound of Interest

Compound Name: Tosyl isocyanate

Cat. No.: B154098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and detailed protocols for the handling

of tosyl isocyanate (CAS 4083-64-1), a highly reactive reagent utilized in pharmaceutical

synthesis and various industrial applications. Due to its hazardous nature, strict adherence to

safety precautions is imperative to mitigate risks of exposure and ensure a safe laboratory

environment.

Hazard Identification and Health Effects
Tosyl isocyanate is a corrosive and lachrymatory compound that poses significant health risks

upon exposure. It is crucial to understand these hazards to implement appropriate safety

measures.

Emergency Overview: Appearance: Clear, colorless liquid.[1] DANGER! Water-reactive. It

reacts violently and potentially explosively with water, steam, or moisture.[1] Contact with moist

air may lead to ignition or explosion.[1] It is a lachrymator, causing irritation to the eyes, skin,

and respiratory tract.[1] May cause sensitization through inhalation or skin contact.[1]

Potential Health Effects:

Eye Contact: Causes severe eye irritation and is a lachrymator, inducing tearing.[1] Contact

with the moisture on mucous membranes will lead to irritation and may cause chemical

conjunctivitis.[1]
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Skin Contact: Causes skin irritation and possible burns, particularly if the skin is moist.[1] It

may lead to skin sensitization, an allergic reaction that becomes apparent upon re-exposure.

[1]

Inhalation: Irritating to the respiratory tract and may cause respiratory sensitization,

potentially leading to allergy or asthma-like symptoms.[2][3] Inhalation can also lead to

delayed pulmonary edema.[1]

Ingestion: May cause gastrointestinal irritation, leading to nausea, vomiting, and diarrhea.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for tosyl isocyanate.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Formula C8H7NO3S [4]

Molecular Weight 197.21 g/mol [5]

Appearance Clear, colorless liquid [1][5]

Boiling Point 144 °C @ 10 mmHg [2]

Melting Point -2 °C [2]

Flash Point 145 °C [1][2]

Specific Gravity 1.290 g/cm³ [2]

Vapor Pressure 1 mmHg @ 100 °C [2]

Vapor Density 6.80 [2]

Solubility Reacts with water [2]

Table 2: Toxicity Data
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Test Species Route
Dose/Concentr
ation

Reference

Oral LD50 Rat Oral 2,234 mg/kg [6]

Inhalation LC50 Rat Inhalation >640 ppm/1 h [6]

Table 3: Hazard Classifications

Classification Description Reference

Skin Corrosion/Irritation Category 2 [2]

Serious Eye Damage/Irritation Category 2 [2]

Respiratory Sensitization Category 1 [2]

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory

system)
[2]

Experimental Protocols
Personal Protective Equipment (PPE)
The last line of defense against chemical exposure is appropriate PPE. The following are

mandatory when handling tosyl isocyanate:

Respiratory Protection: A full-face or half-face respirator equipped with filters suitable for

organic vapors and particulates (e.g., A2P3 rating) is essential. For higher-level protection or

in situations with inadequate ventilation, a powered air-purifying respirator (PAPR) or a

supplied-air respirator should be used.[7]

Eye Protection: Chemical safety goggles or a full-face respirator are required. Standard

safety glasses are not sufficient.

Skin Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are necessary.

Standard disposable gloves do not provide adequate protection. A lab coat and disposable or

impervious clothing, such as coveralls, should be worn to prevent skin contact.[6]
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Footwear: Closed-toe shoes are mandatory. In situations with a risk of spills, chemically

resistant shoe covers should be worn.

Engineering Controls
Fume Hood: All manipulations of tosyl isocyanate must be conducted in a well-ventilated

chemical fume hood.[3]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[1]

Handling and Storage
Handling:

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with

moisture.[2][4]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe vapors or mists.[3]

Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Keep away from water, moist air, and incompatible substances such as strong oxidizing

agents, alcohols, amines, acids, and bases.[1][4][5]

Store under an inert atmosphere to protect from moisture.[2][4]

Spill and Leak Procedures
Minor Spills:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b154098?utm_src=pdf-body
https://www.rsc.org/suppdata/ob/b9/b915797b/b915797b.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Van_Leusen_Reaction_with_1_Ethyl_1_tosylmethyl_isocyanide.pdf
http://orgsyn.org/content/pdfs/procedures/cv8p0003.pdf
https://datapdf.com/reaction-of-tosyl-isocyanate-with-carboxylate-salts-acs-publ.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Van_Leusen_Reaction_with_1_Ethyl_1_tosylmethyl_isocyanide.pdf
https://www.rsc.org/suppdata/ob/b9/b915797b/b915797b.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Van_Leusen_Reaction_with_1_Ethyl_1_tosylmethyl_isocyanide.pdf
https://patents.google.com/patent/WO2010003770A1/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Van_Leusen_Reaction_with_1_Ethyl_1_tosylmethyl_isocyanide.pdf
https://datapdf.com/reaction-of-tosyl-isocyanate-with-carboxylate-salts-acs-publ.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Van_Leusen_Reaction_with_1_Ethyl_1_tosylmethyl_isocyanide.pdf
https://datapdf.com/reaction-of-tosyl-isocyanate-with-carboxylate-salts-acs-publ.html
https://skcinc.com/decontamination-solution-isocyanates-1-gal-769-1052
http://orgsyn.org/content/pdfs/procedures/cv8p0003.pdf
https://datapdf.com/reaction-of-tosyl-isocyanate-with-carboxylate-salts-acs-publ.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[1]

Collect the absorbed material into an open-top container. Do not seal the container, as the

reaction with moisture can generate carbon dioxide gas, leading to pressure buildup.

Decontaminate the spill area with a suitable neutralization solution (see Section 3.6).

Major Spills:

Evacuate the laboratory and notify emergency personnel.

Restrict access to the area.

Only trained personnel with appropriate PPE should handle the cleanup.

Experimental Quenching Protocol
This protocol details the steps for safely quenching a reaction mixture containing residual tosyl
isocyanate.

Cool the Reaction: Before quenching, cool the reaction mixture to 0 °C in an ice bath to

moderate the rate of any exothermic reactions.

Prepare Quenching Solution: In a separate flask, prepare a solution of a nucleophilic

quenching agent. A saturated aqueous solution of ammonium chloride (NH₄Cl) is a suitable

choice. Alternatively, a dilute solution of a secondary amine, such as diethylamine in an inert

solvent, can be used for a more controlled quench.

Slow Addition: Slowly and carefully add the quenching solution to the cooled reaction mixture

with vigorous stirring. The addition should be done dropwise or in small portions to control

the exotherm.

Monitor the Quench: Continue stirring the mixture at 0 °C for at least 30 minutes after the

addition is complete to ensure all the tosyl isocyanate has reacted.
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Work-up: Proceed with the standard aqueous work-up, such as extraction with an

appropriate organic solvent. The aqueous layer will contain the quenched tosyl isocyanate
byproducts.

Waste Neutralization and Disposal
All waste containing tosyl isocyanate must be neutralized before disposal.

Collect Waste: Collect all liquid and solid waste containing tosyl isocyanate in a designated,

labeled, and open-top container.

Neutralization:

For Liquid Waste: Slowly add the waste to a stirred, large excess of a decontamination

solution. Suitable solutions include:

5-10% aqueous sodium carbonate with a small amount of liquid detergent.

3-8% aqueous ammonia with a small amount of liquid detergent.

For Solid Waste (e.g., contaminated absorbent material): Place the solid waste in an open

container and add a sufficient amount of the decontamination solution to fully saturate the

material.

Reaction Time: Allow the mixture to stand for at least 24 hours in a well-ventilated area (fume

hood) to ensure complete neutralization. The container should remain open to allow for the

escape of any generated carbon dioxide.

Disposal: Dispose of the neutralized waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific guidance.

Visualized Workflows and Pathways
The following diagrams illustrate key safety and handling workflows for tosyl isocyanate.
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Caption: Safe Handling and Emergency Workflow for Tosyl Isocyanate.
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Caption: Personal Protective Equipment (PPE) Selection Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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